Cas no 1261931-55-8 (2-(2,4-Difluorophenyl)pyridin-3-ol)

• Product Name: 2-(2,4-Difluorophenyl)pyridin-3-ol
• CAS No: 1261931-55-8
• MF: C₁₁H₇F₂NO
• MW: 207.176189661026
• MDL: MFCD18312075
• CID: 2764293
• PubChem ID: 53217669
• Update Time: 2025-10-28

2-(2,4-Difluorophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1261931-55-8
• 2-(2,4-DIFLUOROPHENYL)-3-HYDROXYPYRIDINE
• MFCD18312075
• 2-(2,4-Difluorophenyl)-3-hydroxypyridine, 95%
• AKOS017557262
• DTXSID50682698
• 2-(2,4-Difluorophenyl)pyridin-3-ol

• MDL： MFCD18312075
• Inchi： 1S/C11H7F2NO/c12-7-3-4-8(9(13)6-7)11-10(15)2-1-5-14-11/h1-6,15H
• InChI Key： HJACHNHAWORYIX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C(=CC=CN=1)O)F

Computed Properties

• Exact Mass: 207.04957017Da
• Monoisotopic Mass: 207.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2,4-Difluorophenyl)pyridin-3-ol

Introduction to 2-(2,4-Difluorophenyl)pyridin-3-ol (CAS No. 1261931-55-8)

2-(2,4-Difluorophenyl)pyridin-3-ol, also known by its CAS number 1261931-55-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(2,4-Difluorophenyl)pyridin-3-ol.

Chemical Structure and Properties

2-(2,4-Difluorophenyl)pyridin-3-ol is a heterocyclic compound characterized by a pyridine ring substituted with a 2,4-difluorophenyl group and a hydroxyl group at the 3-position. The presence of fluorine atoms imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various biological studies. The compound has a molecular formula of C₁₁H₇F₂

Synthesis Methods

The synthesis of 2-(2,4-Difluorophenyl)pyridin-3-ol has been explored through various routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 3-hydroxypyridine with 1-fluoro-2,4-difluorobenzene in the presence of a suitable catalyst. Another approach involves the palladium-catalyzed coupling reaction between 3-bromopyridin-3-ol and 2,4-difluorobenzeneboronic acid. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production in pharmaceutical settings.

Biological Activities

2-(2,4-Difluorophenyl)pyridin-3-ol has shown promising biological activities in several areas of research. One of its key applications is as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. Additionally, it has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Clinical Applications and Research Advancements

The potential therapeutic applications of 2-(2,4-Difluorophenyl)pyridin-3-ol have been extensively studied in preclinical models. In vitro and in vivo experiments have shown that this compound can effectively inhibit the growth of cancer cells by targeting specific signaling pathways. Moreover, its anti-inflammatory effects have been evaluated in animal models of inflammatory diseases such as arthritis and colitis, with promising results.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-(2,4-Difluorophenyl)pyridin-3-ol as a lead compound for the development of novel anticancer agents. The researchers found that this compound could selectively target and inhibit the activity of certain kinases involved in tumor progression, thereby demonstrating its potential as a therapeutic agent.

Safety and Toxicology

The safety profile of 2-(2,4-Difluorophenyl)pyridin-3-ol is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further safety assessments are necessary to ensure its long-term safety and efficacy.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(2,4-Difluorophenyl)pyridin-3-ol (CAS No. 1261931-55-8) holds significant promise for advancing our understanding of its biological activities and potential therapeutic applications. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in clinical trials. Additionally, exploring novel synthetic methods to improve yield and purity will be crucial for its large-scale production.

In conclusion, 2-(2,4-Difluorophenyl)pyridin-3-ol (CAS No. 1261931-55-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.